Cas no 83763-33-1 (1,4-Benzenedisulfonicacid, 2-amino-5-methoxy-, sodium salt (1:1))

1,4-Benzenedisulfonicacid, 2-amino-5-methoxy-, sodium salt (1:1) structure
83763-33-1 structure
Product Name:1,4-Benzenedisulfonicacid, 2-amino-5-methoxy-, sodium salt (1:1)
CAS No:83763-33-1
MF:C7H8NNaO7S2
MW:305.260690689087
CID:733191
PubChem ID:44151236
Update Time:2025-04-19

1,4-Benzenedisulfonicacid, 2-amino-5-methoxy-, sodium salt (1:1) Chemical and Physical Properties

Names and Identifiers

    • 1,4-Benzenedisulfonicacid, 2-amino-5-methoxy-, sodium salt (1:1)
    • 4-ANISIDINE-2,5-DISULFONIC ACID
    • 4-METHOXYANILINE-2,5-DISULFONIC ACID
    • sodium,5-amino-2-methoxy-4-sulfobenzenesulfonate
    • EINECS 280-718-0
    • sodium 5-azanyl-2-methoxy-4-sulfo-benzenesulfonate
    • Sodium hydrogen-2-amino-5-methoxybenzene-1,4-disulphonate
    • 2,2-DIMETHYLVALERICACID
    • Sodium hydrogen -2-amino-5-methoxybenzene-1,4-disulphonate
    • 83763-33-1
    • sodium 5-amino-2-methoxy-4-sulfobenzenesulfonate
    • A840646
    • Inchi: 1S/C7H9NO7S2.Na/c1-15-5-3-6(16(9,10)11)4(8)2-7(5)17(12,13)14;/h2-3H,8H2,1H3,(H,9,10,11)(H,12,13,14);/q;+1/p-1
    • InChI Key: RHHHGLCTQKINES-UHFFFAOYSA-M
    • SMILES: S(C1C=C(C(=CC=1OC)S(=O)(=O)O)N)(=O)(=O)[O-].[Na+]

Computed Properties

  • Exact Mass: 282.98200
  • Monoisotopic Mass: 304.964
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 465
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 164A^2

Experimental Properties

  • PSA: 160.75000
  • LogP: 2.51360
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